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Compound of Interest

Compound Name: N-(2-Amino-phenyl)-nicotinamide

Cat. No.: B1227351 Get Quote

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use.[1]

Introduction
N-(2-Amino-phenyl)-nicotinamide is an aromatic amide that serves as a valuable building

block in synthetic organic chemistry.[2] Its structure, incorporating a nicotinamide moiety and a

2-aminophenyl group, makes it a precursor for the synthesis of more complex molecules,

including those with potential biological activities. Derivatives of this compound have been

investigated for various applications, including their potential as kinase inhibitors and for their

cytotoxic effects on multidrug-resistant cells.[3]

This document provides essential information for the safe handling, storage, and use of N-(2-
Amino-phenyl)-nicotinamide in a laboratory setting. It includes safety protocols, physical and

chemical properties, and a representative experimental protocol.

Safety and Handling
Due to the lack of a comprehensive toxicological profile for N-(2-Amino-phenyl)-nicotinamide,

it should be handled with caution, assuming it may be hazardous.[4] The safety precautions

outlined below are based on the properties of structurally related compounds, such as

nicotinamide and aromatic amines.
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While specific GHS classifications for N-(2-Amino-phenyl)-nicotinamide are not readily

available, related compounds like nicotinamide are known to cause skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[5][6] Aromatic amines

are a class of compounds that can have varying degrees of toxicity. Therefore, it is prudent to

handle this compound with care.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial when handling this compound:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[4][7]

Hand Protection: Wear compatible chemical-resistant gloves (e.g., Nitrile gloves) to prevent

skin exposure.[4][6]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

[7] A lab coat is mandatory.

Respiratory Protection: If working with the powder outside of a fume hood or if dust is

generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4][7]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible.[4][6]

First Aid Measures
If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[7]

In Case of Skin Contact: Immediately wash skin with plenty of soap and water for at least 15

minutes.[4] Remove contaminated clothing.
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In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

holding eyelids apart.[4] Consult an ophthalmologist.[4]

If Swallowed: Wash out mouth with water provided the person is conscious. Do NOT induce

vomiting. Get medical attention.[4][7]

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.[4] It

is incompatible with strong oxidizing agents.[8]

Disposal: Disposal must be made according to official regulations. Do not allow the product

to reach the sewage system.[5]

Physicochemical Data
The following table summarizes the key physical and chemical properties of N-(2-Amino-
phenyl)-nicotinamide.

Property Value Source

CAS Number 436089-31-5 [1][2]

Molecular Formula C₁₂H₁₁N₃O [1][2]

Molecular Weight 213.24 g/mol [1][2][3]

Appearance Solid (form may vary) General

IUPAC Name
N-(2-aminophenyl)pyridine-3-

carboxamide
[2]

Experimental Protocols
N-(2-Amino-phenyl)-nicotinamide is often used as an intermediate in multi-step syntheses.

Below is a general protocol for its use in an acylation reaction, a common application for such a

molecule. This protocol is adapted from procedures for the synthesis of related N-phenyl

nicotinamide derivatives.[9][10]
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General Protocol for Acylation Reaction
This protocol describes the reaction of an acyl chloride with N-(2-Amino-phenyl)-
nicotinamide to form a more complex amide.

Materials:

N-(2-Amino-phenyl)-nicotinamide

Acyl chloride (e.g., benzoyl chloride)

Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

Base (e.g., Triethylamine, Pyridine)

Argon or Nitrogen for inert atmosphere

Standard laboratory glassware (round-bottom flask, dropping funnel, etc.)

Magnetic stirrer

Thin Layer Chromatography (TLC) supplies for reaction monitoring

Procedure:

Preparation: In a flame-dried round-bottom flask under an inert atmosphere (Argon or

Nitrogen), dissolve N-(2-Amino-phenyl)-nicotinamide in the anhydrous solvent.

Cooling: Cool the solution to 0 °C using an ice bath.

Base Addition: Add the base (e.g., triethylamine) to the solution while stirring.

Acyl Chloride Addition: Slowly add the acyl chloride, dissolved in a small amount of the

anhydrous solvent, to the reaction mixture dropwise.

Reaction: Allow the reaction to stir at 0 °C for 1-2 hours, then warm to room temperature and

stir for an additional 6-24 hours.

Monitoring: Monitor the progress of the reaction by TLC.
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Work-up: Once the reaction is complete, quench the reaction by adding water or a saturated

aqueous solution of sodium bicarbonate.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an

organic solvent (e.g., DCM or ethyl acetate).

Washing: Wash the combined organic layers with brine, then dry over anhydrous sodium

sulfate.

Purification: Filter the solution and concentrate it under reduced pressure. Purify the crude

product by column chromatography or recrystallization.

Characterization: Characterize the final product using techniques such as NMR, Mass

Spectrometry, and IR spectroscopy.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the synthesis protocol described

above.
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General Synthesis Workflow
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Caption: General workflow for an acylation reaction using N-(2-Amino-phenyl)-nicotinamide.
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Relevant Signaling Pathway
Nicotinamide, a core component of the title compound, is a precursor to nicotinamide adenine

dinucleotide (NAD+), a critical coenzyme in cellular metabolism and signaling.[11][12] NAD+ is

essential for the activity of sirtuins (e.g., SIRT1), which are protein deacetylases involved in

DNA repair, stress resistance, and metabolic regulation.[13] This pathway is often relevant in

the context of drug development for neurodegenerative diseases and cancer.[13]
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Simplified NAD+ Biosynthesis and SIRT1 Activation
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Caption: The NAD+ salvage pathway, where nicotinamide is converted to NAD+, activating

SIRT1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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